N-{[(4-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[(4-fluorophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H12FN3O3S/c1-9-2-3-10(8-13(9)19(21)22)14(20)18-15(23)17-12-6-4-11(16)5-7-12/h2-8H,1H3,(H2,17,18,20,23)
• InChI Key: GNTISYGKVGVKIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H12FN3O3S
• DSSTOX Substance ID: DTXSID601167368
• Molecular Weight: 333.3 g/mol
• CAS RN: 428492-18-6

Description

N-{[(4-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, commonly known as FN3K, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases. FN3K is a potent inhibitor of advanced glycation end products (AGEs), which are known to play a significant role in the pathogenesis of several chronic diseases, including diabetes, Alzheimer's disease, and cancer.

Mechanism of Action

FN3K exerts its effects by inhibiting the formation of N-{[(4-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, which are formed when proteins and sugars react with each other in a process known as glycation. This compound are known to accumulate in various tissues and organs, leading to the development of chronic diseases. By inhibiting the formation of this compound, FN3K can prevent the development and progression of these diseases.
Biochemical and physiological effects:
FN3K has been shown to have several biochemical and physiological effects, including the inhibition of AGE formation, anti-inflammatory effects, and antioxidant properties. Additionally, FN3K has been shown to improve insulin sensitivity and glucose metabolism, which makes it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FN3K in lab experiments is its potent inhibitory effect on AGE formation, which makes it a valuable tool for studying the role of N-{[(4-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide in the pathogenesis of chronic diseases. Additionally, FN3K has been shown to have low toxicity and high stability, which makes it a suitable candidate for further development as a therapeutic agent. However, one limitation of using FN3K in lab experiments is its relatively high cost, which may limit its widespread use.

Future Directions

There are several potential future directions for the study of FN3K, including:
1. Further optimization of the synthesis method to reduce the cost and increase the yield of FN3K.
2. Development of novel formulations of FN3K for improved delivery and bioavailability.
3. Investigation of the potential therapeutic applications of FN3K in the treatment of various chronic diseases, including diabetes, Alzheimer's disease, and cancer.
4. Study of the mechanism of action of FN3K and its effects on various biological pathways.
5. Development of novel inhibitors of AGE formation based on the structure of FN3K.
Conclusion:
FN3K is a potent inhibitor of N-{[(4-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various chronic diseases. FN3K has several advantages as a therapeutic agent, including its potent inhibitory effect on AGE formation, anti-inflammatory and antioxidant properties, and improvement of insulin sensitivity and glucose metabolism. Further research is needed to fully understand the potential therapeutic applications of FN3K and to optimize its synthesis and delivery methods.

Synthesis Methods

FN3K can be synthesized through a multi-step process that involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride, followed by the addition of 4-fluoroaniline and carbon disulfide. The resulting product is then subjected to a series of purification steps to obtain pure FN3K.

Scientific Research Applications

FN3K has been extensively studied for its potential applications in the treatment of various diseases. In particular, it has been shown to be a potent inhibitor of N-{[(4-fluorophenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, which are known to play a significant role in the pathogenesis of several chronic diseases, including diabetes, Alzheimer's disease, and cancer. FN3K has also been shown to have anti-inflammatory and antioxidant properties, which further enhance its potential therapeutic applications.